Cas no 37642-61-8 (2-{(4-Bromophenyl)sulfonylamino}-3-phenylpropanoic Acid)

• Product Name: 2-{(4-Bromophenyl)sulfonylamino}-3-phenylpropanoic Acid
• CAS No: 37642-61-8
• MF: C₁₅H₁₄BrNO₄S
• MW: 384.244962215424
• MDL: MFCD00173012
• CID: 313959
• PubChem ID: 37799
• Update Time: 2025-04-19

2-{(4-Bromophenyl)sulfonylamino}-3-phenylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,N-[(4-bromophenyl)sulfonyl]-
• 2-([(4-BROMOPHENYL)SULFONYL]AMINO)-3-PHENYLPROPANOIC ACID
• 2-{[(4-Bromophenyl)sulfonyl]amino}-3-phenylpropanoic acid
• N-p-Brombenzolsulfonyl-DL-phenylalanin
• N-p-Bromphenyl-2-azaspiro<4.5>decan-1,3-dion
• N-p-Bromphenyl-3-brompropionamid
• N-p-Bromphenylsulfonyl-D,L-phenylalanin
• ALANINE, N-(p-BROMOBENZENESULFONYL)-3-PHENYL-, DL-
• 2-(4-Bromophenylsulfonamido)-3-phenylpropanoicacid
• CS-0269906
• MFCD00173012
• 2-(4-bromobenzenesulfonamido)-3-phenylpropanoic acid
• FT-0639393
• YYNNRJWNBXEQTP-UHFFFAOYSA-N
• TRIPHENYLTINFLUORIDE
• 37642-61-8
• Oprea1_047364
• 2-(4-Bromophenylsulfonamido)-3-phenylpropanoic acid
• SCHEMBL8839386
• AKOS016047513
• DL-N-(p-Bromobenzenesulfonyl)-3-phenylanine
• DTXSID00958693
• AKOS000117175
• DL-Phenylalanine, N-((4-bromophenyl)sulfonyl)-
• ((4-Bromophenyl)sulfonyl)phenylalanine
• 10G-422S
• Oprea1_335713
• Propionic acid, 2-(p-bromobenzenesulfonamido)-3-phenyl-, DL-
• (RS)-2-(4-bromobenzenesulfonylamino)-3-phenylpropanoic acid
• Z45636830
• 2-{[(4-Bromophenyl)sulfonyl]amino}-3-phenylpropanoic acid (Bes(4-Br)-DL-Phe-OH)
• 2-[(4-bromophenyl)sulfonylamino]-3-phenylpropanoic acid
• N-(4-Bromobenzene-1-sulfonyl)phenylalanine
• DB-049156
• 2-{(4-Bromophenyl)sulfonylamino}-3-phenylpropanoic Acid

• MDL： MFCD00173012
• Inchi： 1S/C15H14BrNO4S/c16-12-6-8-13(9-7-12)22(20,21)17-14(15(18)19)10-11-4-2-1-3-5-11/h1-9,14,17H,10H2,(H,18,19)
• InChI Key： YYNNRJWNBXEQTP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NC(C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 382.98300
• Monoisotopic Mass: 382.98269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 165-167°C
• PSA: 91.85000
• LogP: 3.89500

2-{(4-Bromophenyl)sulfonylamino}-3-phenylpropanoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives